Cas no 53005-18-8 (1,5-dimethoxypentan-3-one)

• Product Name: 1,5-dimethoxypentan-3-one
• CAS No: 53005-18-8
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2185229
• PubChem ID: 542418
• Update Time: 2025-06-14

1,5-dimethoxypentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethoxy-3-pentanone
• 1,5-dimethoxypentan-3-one
• 1,5-dimethoxy-pentan-3-one
• 3-Pentanone, 1,5-dimethoxy-
• KPAJOFKZGBPVJO-UHFFFAOYSA-N

• Inchi： 1S/C7H14O3/c1-9-5-3-7(8)4-6-10-2/h3-6H2,1-2H3
• InChI Key： KPAJOFKZGBPVJO-UHFFFAOYSA-N
• SMILES： O(C)CCC(CCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 80.9
• XLogP3: -0.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,5-dimethoxypentan-3-one

Comprehensive Overview of 1,5-Dimethoxypentan-3-one (CAS No. 53005-18-8): Properties, Applications, and Industry Trends

1,5-Dimethoxypentan-3-one (CAS No. 53005-18-8) is a versatile organic compound with a molecular formula of C₇H₁₄O₃. This ketone derivative is characterized by its two methoxy groups positioned at the 1 and 5 carbon atoms, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "1,5-dimethoxypentan-3-one synthesis", "CAS 53005-18-8 applications", and "dimethoxy ketone uses", reflecting its growing relevance in pharmaceuticals and specialty chemicals.

The compound’s physicochemical properties include a moderate boiling point and solubility in common organic solvents, which facilitate its use in reactions such as Grignard additions and reductive aminations. Recent studies highlight its role in producing flavoring agents and fragrance precursors, aligning with the rising demand for sustainable aroma chemicals. Searches for "green chemistry alternatives for ketones" and "bio-based solvent compatibility" underscore its potential in eco-friendly formulations.

In the pharmaceutical sector, 1,5-dimethoxypentan-3-one serves as a building block for heterocyclic compounds, addressing queries like "pharmaceutical intermediates for drug discovery". Its stability under mild conditions makes it ideal for multi-step synthesis, a topic frequently explored in organic chemistry forums. Additionally, its low toxicity profile (as per standard safety data sheets) supports its adoption in cosmetic formulations, resonating with trends like "clean beauty ingredients".

Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify the purity of CAS 53005-18-8, a detail often queried in "quality control methods for ketones". Industry reports suggest its use in agrochemicals as a precursor for herbicides, linking to searches like "crop protection chemical synthesis". The compound’s compatibility with catalytic hydrogenation further expands its utility in fine chemical production.

Emerging applications include its incorporation into polymeric materials, driven by interest in "high-performance polymer additives". Environmental concerns have also spurred research into its biodegradability, with keywords like "eco-friendly ketone degradation" gaining traction. As regulatory frameworks evolve, 1,5-dimethoxypentan-3-one is increasingly evaluated for REACH compliance, a frequent topic in chemical regulatory databases.

In conclusion, 1,5-dimethoxypentan-3-one (CAS No. 53005-18-8) bridges diverse industries—from pharmaceuticals to cosmetics—while aligning with sustainability goals. Its adaptability to modern synthetic challenges ensures continued interest, as reflected in search trends and academic publications.